Cas no 356532-64-4 (N-(2-phenoxyethyl)cyclohexanamine)

• Product Name: N-(2-phenoxyethyl)cyclohexanamine
• CAS No: 356532-64-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 1471677
• PubChem ID: 46835311
• Update Time: 2025-04-20

N-(2-phenoxyethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-phenoxyethyl)cyclohexanamine
• N-(2-phenoxyethyl)cyclohexylamine
• A822920
• PubChem16328
• CTK8D3992
• SureCN2352175
• KB-55554
• SCHEMBL2352175
• DTXSID20676367
• AKOS003582366
• DB-352244
• 356532-64-4
• LJWODBZLDRMCBM-UHFFFAOYSA-N

• Inchi： 1S/C14H21NO/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h2,5-6,9-10,13,15H,1,3-4,7-8,11-12H2
• InChI Key： LJWODBZLDRMCBM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCNC1CCCCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų